Cas no 1805440-38-3 (2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetic acid
• CAS No: 1805440-38-3
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4883246
• Update Time: 2025-06-14

2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetic acid

• Inchi： 1S/C9H8F3NO2/c1-4-6(10)2-5(3-7(14)15)13-8(4)9(11)12/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： JZVYAGHOSKCYCT-UHFFFAOYSA-N
• SMILES： FC1C=C(CC(=O)O)N=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetic acid

Comprehensive Overview of 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetic acid (CAS No. 1805440-38-3)

2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetic acid (CAS No. 1805440-38-3) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, exhibits remarkable potential in drug discovery, particularly in the development of enzyme inhibitors and bioactive intermediates. Its molecular structure, featuring a pyridine core with strategic fluorination, enhances metabolic stability and bioavailability—a critical factor in modern medicinal chemistry.

The growing interest in fluorinated compounds like 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetic acid aligns with industry trends toward "fluorine magic" in drug design. Researchers frequently explore its applications in kinase inhibitors and antibacterial agents, addressing global health challenges such as antibiotic resistance. The compound’s acetic acid moiety further enables conjugation with other pharmacophores, making it a versatile building block for structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 1805440-38-3 is often discussed in forums focusing on green chemistry and sustainable fluorination methods. With environmental regulations tightening, chemists seek efficient pathways to incorporate fluorine atoms without hazardous reagents. This compound’s synthesis exemplifies advancements in catalytic fluorination, a topic trending in academic and industrial circles.

In agrochemical applications, 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetic acid derivatives are investigated for their herbicidal and fungicidal properties. The difluoromethyl group mimics bioactive motifs found in natural products, offering eco-friendly alternatives to traditional pesticides—a response to consumer demand for sustainable crop protection solutions.

Analytical challenges surrounding this compound, such as HPLC purification and NMR characterization of fluorinated species, are frequently queried in scientific databases. Its lipophilicity (logP) and pKa values are critical parameters for formulation scientists, reflecting broader industry needs for ADME/Tox prediction tools.

As patent landscapes evolve, 1805440-38-3 appears in filings related to biodegradable polymers and electronic materials, highlighting cross-disciplinary utility. Its thermal stability and electronic properties make it relevant for OLED intermediates, connecting pharmaceutical chemistry with materials science—an emerging niche in high-impact journals.

Supply chain discussions often emphasize the need for reliable GMP-grade suppliers of fluorinated pyridines, underscoring quality control challenges. Regulatory compliance, especially regarding REACH and FDA guidelines for fluorinated compounds, remains a key concern for manufacturers.

Future research directions may explore 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetic acid in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas dominating recent medicinal chemistry literature. Its structural features align with demands for targeted protein degradation technologies—a hot topic in oncology and neurodegenerative disease research.